N-(4-chloro-3-nitrophenyl)-2-[4-(4-fluorophenyl)piperazino]acetamide

• IUPAC Name: N-(4-chloro-3-nitrophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H18ClFN4O3/c19-16-6-3-14(11-17(16)24(26)27)21-18(25)12-22-7-9-23(10-8-22)15-4-1-13(20)2-5-15/h1-6,11H,7-10,12H2,(H,21,25)
• InChI Key: BAFYQZSNQXACHB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-])C3=CC=C(C=C3)F
• Molecular Formula: C18H18ClFN4O3
• Molecular Weight: 392.8 g/mol
• CAS No.: 329779-14-8

Description

N-(4-chloro-3-nitrophenyl)-2-[4-(4-fluorophenyl)piperazino]acetamide is a useful research compound. Its molecular formula is C18H18ClFN4O3 and its molecular weight is 392.82. The purity is usually 95%.
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Scientific Research Applications

Potential as Pesticides

Research by Olszewska et al. (2011) on derivatives similar to N-(4-chloro-3-nitrophenyl)-2-[4-(4-fluorophenyl)piperazino]acetamide revealed these compounds as potential pesticides. They characterized these derivatives using X-ray powder diffraction, indicating their potential utility in pest control applications (E. Olszewska, B. Tarasiuk, & S. Pikus, 2011).

Antimicrobial Activity

A study conducted by Cordeiro et al. (2020) explored the antibacterial activity of a molecule closely related to this compound against Klebsiella pneumoniae. They found that the presence of a chloro atom enhances the antibacterial effect of this molecule, suggesting its potential application in developing new antibacterial drugs (L. Cordeiro et al., 2020).

Anticancer Properties

The compound's anticancer potential has been investigated through the synthesis and evaluation of related derivatives. These studies aim to develop efficient and economical antitumor drugs by exploring the antiproliferative activity of synthesized compounds against various cancer cell lines. For example, Jingchao Xin et al. (2018) synthesized a series of 1-phenyl-4-substituted phthalazine derivatives, showing good antitumor activity, especially against human esophageal cancer cells (Jingchao Xin et al., 2018).

Molecular Docking and Biological Potentials

Research by Mehta et al. (2019) involved synthesizing derivatives related to this compound and evaluating their antimicrobial and anticancer activities. The study also included molecular docking to understand the compounds' interactions with target molecules (S. Mehta et al., 2019).